2-((4-(naphthalen-1-yl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-(4-naphthalen-1-yl-3-oxopyrazin-2-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C22H17N3O2S/c26-20(24-17-9-2-1-3-10-17)15-28-21-22(27)25(14-13-23-21)19-12-6-8-16-7-4-5-11-18(16)19/h1-14H,15H2,(H,24,26)
• InChI Key: YAQHLIQQXMBFAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H17N3O2S
• Molecular Weight: 387.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a naphthalene ring, a dihydropyrazine ring, a thio group, and an acetamide group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the naphthalene ring could be introduced through a Friedel-Crafts acylation or alkylation, the dihydropyrazine ring could be formed through a cyclization reaction, and the thio group could be introduced through a nucleophilic substitution.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the naphthalene and dihydropyrazine rings suggests that the compound could have a planar structure, while the thio and acetamide groups could introduce some steric hindrance.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the naphthalene ring is relatively stable but can undergo electrophilic aromatic substitution. The dihydropyrazine ring could participate in various reactions, such as oxidation or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and reactivity, would be influenced by its molecular structure and functional groups.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s unique structure makes it a promising candidate for drug discovery. Researchers have investigated its potential as an enzyme inhibitor due to its resemblance to transition states of amines and esters in biological processes. .

Optical Properties

While not explicitly mentioned in the literature, compounds containing naphthalene moieties often exhibit interesting optical properties. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it could interact with specific biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it could pose a dust explosion hazard. If it’s a liquid, it could pose a fire hazard.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis, and studying its properties in more detail.